3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde

• IUPAC Name: 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde
• InChI: InChI=1S/C10H7ClN2O/c11-8-3-1-7(2-4-8)10-5-9(6-14)12-13-10/h1-6H,(H,12,13)
• InChI Key: WBNCITQIWJKKJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=C2)C=O)Cl
• Molecular Formula: C10H7ClN2O
• Molecular Weight: 206.63 g/mol
• CAS RN: 1024611-61-7

Description

3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde, also known as CCPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CCPA is a pyrazole derivative that has been synthesized through different methods and has been found to have promising biological activities.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde involves the inhibition of the enzyme MAO-B. MAO-B is responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. Inhibition of MAO-B leads to an increase in the levels of these neurotransmitters, which can have potential therapeutic effects on various neurological disorders.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde has been found to have various biochemical and physiological effects. It has been found to inhibit the enzyme MAO-B, which leads to an increase in the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine. This increase in neurotransmitter levels has been found to have potential therapeutic effects on various neurological disorders. 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde has also been found to have antioxidant and anti-inflammatory properties, which can have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde has various advantages and limitations for lab experiments. One of the advantages is that it is a potent inhibitor of MAO-B, which can be used to study the role of MAO-B in various neurological disorders. 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde also has antioxidant and anti-inflammatory properties, which can be used to study the role of oxidative stress and inflammation in various diseases. One of the limitations of 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde is that it has low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are various future directions for the research on 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde. One of the future directions is to study the potential therapeutic applications of 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde in the treatment of various neurological disorders such as Parkinson's disease and depression. Another future direction is to study the potential applications of 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde in the treatment of various diseases that are associated with oxidative stress and inflammation. Further research is also needed to optimize the synthesis of 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde and to improve its solubility in water.

Synthesis Methods

3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde can be synthesized through various methods, including the reaction of 4-chlorophenylhydrazine with ethyl acetoacetate, followed by the reaction with paraformaldehyde, and then oxidation with chromium trioxide. Another method involves the reaction of 4-chlorophenylhydrazine with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one followed by oxidation with manganese dioxide. These methods have been found to yield high purity and yield of 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde.

Scientific Research Applications

3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde has been found to have potential applications in various fields of scientific research. One of the most significant applications of 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde is in the field of medicinal chemistry, where it has been found to have promising biological activities. 3-(4-chlorophenyl)-1H-pyrazole-5-carbaldehyde has been found to be a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which is involved in the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. This inhibition of MAO-B has been found to have potential therapeutic applications in the treatment of various neurological disorders such as Parkinson's disease and depression.